molecular formula C19H15N3O2S B12181665 1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1'-indane]-5-one

1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1'-indane]-5-one

Cat. No.: B12181665
M. Wt: 349.4 g/mol
InChI Key: MGNJKEDLYWYVND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one is a complex organic compound that features a unique spiro structure

Preparation Methods

The synthesis of 1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one typically involves multiple steps, including the formation of the benzothiazole ring and the spiro linkage. The synthetic route often starts with the condensation of 2-aminobenzenethiol with aldehydes or ketones to form the benzothiazole ring . This is followed by the cyclization of the intermediate products to form the spiro structure. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one undergoes various chemical reactions, including:

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Mechanism of Action

The mechanism of action of 1-(Benzothiazol-2-ylmethyl)-2-hydroxyspiro[2-imidazoline-4,1’-indane]-5-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation. Additionally, it may interact with cellular pathways involved in inflammation, cell proliferation, or apoptosis .

Properties

Molecular Formula

C19H15N3O2S

Molecular Weight

349.4 g/mol

IUPAC Name

3'-(1,3-benzothiazol-2-ylmethyl)spiro[1,2-dihydroindene-3,5'-imidazolidine]-2',4'-dione

InChI

InChI=1S/C19H15N3O2S/c23-17-19(10-9-12-5-1-2-6-13(12)19)21-18(24)22(17)11-16-20-14-7-3-4-8-15(14)25-16/h1-8H,9-11H2,(H,21,24)

InChI Key

MGNJKEDLYWYVND-UHFFFAOYSA-N

Canonical SMILES

C1CC2(C3=CC=CC=C31)C(=O)N(C(=O)N2)CC4=NC5=CC=CC=C5S4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.